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Compound of Interest

Compound Name: Sodium borodeuteride

Cat. No.: B133744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for sodium borodeuteride
(NaBD₄), a valuable reducing agent in synthetic chemistry, particularly for the introduction of

deuterium labels. Due to its reactivity, a thorough understanding of its properties and

associated hazards is critical for its safe use in a laboratory setting. This document outlines the

necessary precautions, procedures, and emergency responses to ensure the well-being of

laboratory personnel.

Chemical and Physical Properties
Sodium borodeuteride is a white to off-white, crystalline solid.[1][2] It is the deuterated analog

of sodium borohydride and shares many of its chemical and physical properties. It is crucial to

recognize that it is a water-reactive substance.[3][4][5]

Table 1: Physical and Chemical Properties of Sodium Borodeuteride
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Property Value

Chemical Formula NaBD₄

Molecular Weight 41.86 g/mol [4][6]

Appearance
White to off-white crystalline powder or solid.[2]

[7]

Melting Point >300 °C (decomposes)[8]

Solubility
Soluble in liquid ammonia, amines, and pyridine.

[2][8] Reacts with water and protic solvents.[3]

Hygroscopicity
Hygroscopic; absorbs moisture from the air.[7]

[9]

Hazard Identification and Toxicological Data
Sodium borodeuteride is classified as a hazardous substance due to its reactivity and toxicity.

The primary hazards are associated with its reaction with water, which liberates flammable

hydrogen gas, and its corrosive nature upon contact with moist tissues.[3][5][7]

Table 2: Hazard Classification
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Hazard Classification GHS Hazard Statement

Substances which, in contact

with water, emit flammable

gases

Category 1

H260: In contact with water

releases flammable gases

which may ignite

spontaneously.[3][4]

Acute Oral Toxicity Category 3 H301: Toxic if swallowed.[3][5]

Skin Corrosion/Irritation Category 1B/1C
H314: Causes severe skin

burns and eye damage.[3][5]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.

Reproductive Toxicity Category 1B H360F: May damage fertility.

Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled.

Table 3: Toxicological Data

Route of Exposure Effect

Oral (ATE) 100 mg/kg[4][6]

Inhalation

Causes chemical burns to the respiratory tract,

which can lead to pulmonary edema.[7] High

concentrations may cause central nervous

system depression.[7]

Skin Contact
Causes irritation and possible burns, especially

if the skin is moist.[7]

Eye Contact
Causes severe eye burns and potential corneal

damage.[7]

Chronic Exposure May cause liver and kidney damage.[7]

Safe Handling and Storage
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Proper handling and storage procedures are paramount to mitigating the risks associated with

sodium borodeuteride.

Engineering Controls
Fume Hood/Glovebox: All manipulations of sodium borodeuteride should be conducted in

a well-ventilated chemical fume hood or, preferably, in a glovebox under an inert atmosphere

(e.g., argon or nitrogen) to prevent contact with moisture.[3][10]

Emergency Equipment: A safety shower and eyewash station must be readily accessible in

the immediate work area.[7][11]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when working with sodium borodeuteride.

Table 4: Recommended Personal Protective Equipment
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Body Part Protection Specification

Eyes/Face
Safety Goggles and Face

Shield

Chemical safety goggles are

required. A face shield should

be worn over the goggles,

especially when handling

larger quantities or when there

is a risk of splashing.[7]

Skin Flame-Retardant Lab Coat

A lab coat made of flame-

resistant material (e.g.,

Nomex) should be worn and

fully buttoned.[3][10]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[3] Always

inspect gloves for integrity

before use and wash hands

thoroughly after handling.

Body
Full-Length Pants and Closed-

Toe Shoes
Protect all exposed skin.

Storage Requirements
Container: Store in a tightly sealed, waterproof container.[3][12]

Environment: Keep in a cool, dry, and well-ventilated area, away from sources of ignition.[5]

[7] A "water-free area" is essential.[7] Storage in a desiccator or dry box is recommended.[3]

Incompatibilities: Store separately from acids, strong oxidizing agents, alcohols, and finely

powdered metals.[5][7]
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Safe Handling Workflow for Sodium Borodeuteride

Preparation

Handling

Post-Reaction & Cleanup

Review SOP and SDS

Don Appropriate PPE
(FR Lab Coat, Goggles, Face Shield, Gloves)

Set up in Fume Hood or Glovebox

Weigh Solid Under Inert Atmosphere
(if possible)

Slowly Add to Anhydrous Solvent

Conduct Reaction Under Inert Atmosphere
(e.g., Nitrogen Balloon)

Quench Reaction Mixture Carefully
(see Protocol 4.1)

Dispose of Waste
(see Protocol 4.3)

Decontaminate Glassware and Work Area
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Emergency Response Workflow

Spill Response Exposure Response Fire Response

Emergency Occurs

Spill? Personal Exposure? Fire?

Alert others and evacuate area Remove victim from exposure Activate fire alarm

Don appropriate PPE

Cover with dry, inert material
(sand, soda ash)

Collect with non-sparking tools

Dispose as hazardous waste

Use safety shower/eyewash
(min. 15-30 mins)

Consult SDS for first aid

Seek immediate medical attention

Evacuate the area

If trained and safe, use Class D
extinguisher or dry sand

DO NOT USE WATER

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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